![molecular formula C21H23N3O4 B2611593 N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-4-(benzo[d][1,3]dioxol-5-yloxy)butanamide CAS No. 1795410-40-0](/img/structure/B2611593.png)
N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-4-(benzo[d][1,3]dioxol-5-yloxy)butanamide
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Description
N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-4-(benzo[d][1,3]dioxol-5-yloxy)butanamide is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.432. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Cardioprotective Effects : Researchers investigate its potential as a cardioprotective agent due to its ability to modulate cellular pathways involved in oxidative stress, inflammation, and endothelial dysfunction .
- Antiplatelet Activity : The compound’s antiplatelet properties may be useful in preventing thrombotic events .
- Antiproliferative Effects : Studies explore its impact on cancer cell growth inhibition, particularly in solid tumors .
- Apoptosis Induction : The compound may induce apoptosis (programmed cell death) in cancer cells, making it a candidate for targeted therapies .
- Neuroprotection : Researchers investigate its potential neuroprotective effects against neurodegenerative diseases, such as Alzheimer’s and Parkinson’s .
- Modulation of Neurotransmitters : The compound’s interaction with neurotransmitter systems is of interest for understanding brain function and developing therapeutic interventions .
- Anti-Inflammatory Properties : Its impact on inflammatory pathways could lead to novel anti-inflammatory drugs .
- Immunomodulation : Researchers explore its effects on immune cells and cytokine production .
- Insulin Sensitization : Investigations focus on its potential to enhance insulin sensitivity and manage metabolic disorders like diabetes .
- Lipid Metabolism : The compound’s influence on lipid metabolism pathways is relevant for obesity and dyslipidemia research .
Cardiovascular Research
Cancer Research
Neuroscience
Inflammation and Immunity
Metabolic Disorders
Drug Development
properties
IUPAC Name |
4-(1,3-benzodioxol-5-yloxy)-N-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4/c25-20(5-2-13-26-17-6-7-18-19(14-17)28-15-27-18)22-10-3-11-24-12-8-16-4-1-9-23-21(16)24/h1,4,6-9,12,14H,2-3,5,10-11,13,15H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGIVSSCXIXTWJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)OCCCC(=O)NCCCN3C=CC4=C3N=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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